![molecular formula C8H11ClN2O2 B2760811 (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)hydrazine hydrochloride CAS No. 84139-00-4](/img/structure/B2760811.png)
(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)hydrazine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)hydrazine hydrochloride (DHBH) is a unique chemical compound that has been studied for its potential applications in a wide range of scientific research fields. It is an organic compound with a molecular formula of C7H8ClN3O2 and a molecular weight of 207.60 g/mol. DHBH is a white to yellowish-white crystalline solid that is soluble in water and has a melting point of 223-225°C. DHBH has been used in various scientific research applications, such as synthesis of pharmaceuticals, organic synthesis, and biochemistry.
Scientific Research Applications
Synthesis and Biological Activity
- Anti-inflammatory, Analgesic, and Anticonvulsant Activities : Novel compounds synthesized from hydrazine derivatives demonstrated significant anti-inflammatory, analgesic, and anticonvulsant activities, indicating their potential as therapeutic agents in treating related conditions (El-Sawy et al., 2014).
- Antimicrobial Activity : Research included the synthesis of new substituted benzoxazole derivatives from hydrazine, which showed inhibition effects against gram-positive bacteria, highlighting their potential as specific antibacterial drugs (Alheety, 2019).
- Synthesis of Novel Heterocyclic Compounds : Various novel heterocyclic compounds synthesized from hydrazine hydrate, including pyrazole and triazole derivatives, were evaluated for their antibacterial and antifungal activities, indicating their potential in developing new antimicrobial agents (Chavan & Pai, 2007).
Synthesis and Anticancer Evaluation
- Anticancer Activity of 4-Thiazolidinones : A series of novel 4-thiazolidinones with benzothiazole moiety were synthesized and showed anticancer activity on various cancer cell lines, including leukemia, melanoma, and breast cancer, suggesting their potential in cancer therapy (Havrylyuk et al., 2010).
Antihypertensive Activity
- Synthesis of Thiosemicarbazides and Schiff Bases : Thiosemicarbazides, triazoles, and Schiff bases were synthesized and evaluated as antihypertensive α-blocking agents, showing potential in the development of antihypertensive drugs (Abdel-Wahab et al., 2008).
Additional Research Applications
- Synthesis of Heterocycles Utilizing Thiophene : Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate was used to synthesize new heterocycles with anticancer activity against the HCT-116 human cancer cell line, indicating the versatility of hydrazine derivatives in synthesizing compounds with potential therapeutic applications (Abdel-Motaal et al., 2020).
Properties
IUPAC Name |
2,3-dihydro-1,4-benzodioxin-6-ylhydrazine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.ClH/c9-10-6-1-2-7-8(5-6)12-4-3-11-7;/h1-2,5,10H,3-4,9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRTNSVAUVCJCBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
84139-00-4 |
Source
|
Record name | 2,3-Dihydro-1,4-benzodioxin-6-ylhydrazine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.